Cas no 1314400-71-9 (tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1314400-71-9
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD20230558
• CID: 4583385
• PubChem ID: 66664762
• Update Time: 2025-05-22

tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(1-hydroxyethyl)-pyrrolidine
• 1-Pyrrolidinecarboxylic acid, 3-(1-hydroxyethyl)-, 1,1-dimethylethyl ester
• Tert-Butyl-3-(1-Hydroxyethyl)Pyrrolidine-1-Carboxylate
• Tert-Butyl-3-(1-Hydroxyethyl)Pyrrolidine-1-Carboxylate(WX642071)
• tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate
• AS-69663
• tert-butyl3-(1-hydroxyethyl)pyrrolidine-1-carboxylate
• DB-085025
• 1314400-71-9
• 3-(1-hydroxy-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• AB91471
• OBQVQGZTFXIGLW-UHFFFAOYSA-N
• AKOS022925669
• EN300-3554797
• CS-0275659
• tert-Butyl 3-(1-hydroxyethyl)-1-pyrrolidinecarboxylate
• SCHEMBL359045

• MDL： MFCD20230558
• Inchi： 1S/C11H21NO3/c1-8(13)9-5-6-12(7-9)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
• InChI Key： OBQVQGZTFXIGLW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1314400-71-9)

tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1314400-71-9) is a versatile pyrrolidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a hydroxyethyl group at the 3-position of the pyrrolidine ring, protected by a tert-butyl carboxylate moiety. Its unique structure makes it a valuable intermediate for designing bioactive molecules, particularly in drug discovery and medicinal chemistry.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in developing small-molecule therapeutics. Researchers frequently search for "tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate synthesis" or "CAS 1314400-71-9 applications," reflecting its significance in peptide mimetics and enzyme inhibitors. The compound’s chiral center also attracts attention for asymmetric synthesis, aligning with trends in green chemistry and sustainable manufacturing.

The tert-butyloxycarbonyl (Boc) group in this molecule enhances solubility and stability, addressing common challenges in heterocyclic compound handling. Laboratories often explore "Boc-protected pyrrolidine derivatives" for catalysis or ligand design, underscoring its adaptability. Additionally, its hydrophilic-lipophilic balance makes it suitable for prodrug development, a hotspot in drug delivery optimization.

From a synthetic perspective, 1314400-71-9 is pivotal for constructing N-heterocycles via reductive amination or ring-functionalization. Queries like "tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate safety data" highlight user concerns about handling protocols, while its non-toxic profile ensures compliance with industrial safety standards.

In summary, tert-butyl 3-(1-hydroxyethyl)pyrrolidine-1-carboxylate bridges academic research and industrial applications, driven by its structural modularity and relevance to next-generation therapeutics. Its integration into high-throughput screening libraries further cements its role in modern chemical innovation.